Cas no 66421-25-8 (5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester)

5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester structure
66421-25-8 structure
Product Name:5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
CAS No:66421-25-8
MF:C18H16N2O6
MW:356.329444885254
CID:388452
PubChem ID:21314970
Update Time:2025-04-19

5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxylic acid, 3,3'-(1,3-phenylene)bis-, diethyl ester
    • ethyl 3-[3-(5-ethoxycarbonyl-1,2-oxazol-3-yl)phenyl]-1,2-oxazole-5-carboxylate
    • Diethyl 3,3'-(1,3-phenylene)di(1,2-oxazole-5-carboxylate)
    • Diethyl 3,3'-(1,3-phenylene)bis(isoxazole-5-carboxylate)
    • DTXSID10612239
    • SCHEMBL11509779
    • 66421-25-8
    • Inchi: 1S/C18H16N2O6/c1-3-23-17(21)15-9-13(19-25-15)11-6-5-7-12(8-11)14-10-16(26-20-14)18(22)24-4-2/h5-10H,3-4H2,1-2H3
    • InChI Key: VNGZNDBFSHDBRZ-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC(C2C=CC=C(C3C=C(C(=O)OCC)ON=3)C=2)=N1

Computed Properties

  • Exact Mass: 356.10083623g/mol
  • Monoisotopic Mass: 356.10083623g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų
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